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The following table summarizes the experimental data on how cyflumetofen residues are distributed in

apples. The data shows an uneven distribution, with the highest concentration found in the peel [1] [2].

Relative Cyflumetofen

Apple Part Notes / Experimental Context

Content (%)
Peel 50% Accounts for half of the total residue content.
Peduncle 22% The stalk of the apple.
Pomace 16% The pulpy residue remaining after fruit is crushed for

juice.

Whole - Half-lives of enantiomers: approximately 22-24 days
Apple (under field conditions) [1].

Detailed Experimental Protocols

To ensure the reliability of the data, robust analytical methods were employed. Here is a breakdown of the

key experimental protocols cited in the research.
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Analytical Method: UPC?-MS/MS

This method was used for the enantioselective separation, identification, and quantification of cyflumetofen

in apple matrices [1] [3].

¢ Instrumentation: Ultra-Performance Convergence Chromatography coupled with Tandem Mass
Spectrometry.

e Chromatographic Column: Trefoil AMY1 (150 mm % 2.1 mm i.d., 2.5 pym particle size).

¢ Mobile Phase: CO: (A) and isopropanol (B) in a ratio of 96.5:3.5 (v/v).

¢ Flow Rate: 1.2 mL/min.

¢ Run Time: 5 minutes, using isocratic elution.

¢ Method Validation:

Linearity: Satisfactory with R2 > 0.9990 for a concentration range of 10-5000 pg/L [1].

Recovery: Ranged from 78.3% to 119.9% for various apple parts [1] [2].

Precision: Relative Standard Deviations (RSDs) were lower than 14.0% [1].

Limit of Quantification (LOQ): 10 ug/L [1].

[e]

o

(e]

[¢]

Sample Preparation and Processing Factors

Research has also investigated how commercial and home processing affects cyflumetofen residue levels in

apple products [3].

e General Principle: Processing factors (PFs) are used to quantify the change in residue levels. A PF <
1 indicates a reduction in residue, while a PF > 1 indicates concentration.
¢ Key Findings:
o Peeling: This step is particularly effective at reducing residues, as it removes the part of the
fruit where the pesticide is most concentrated [1] [3].
o Overall Trend: Processing steps like washing, peeling, juicing, and fermentation generally lead
to PFs of less than 1, reducing residue levels in the final product (e.g., apple juice, wine, and
vinegar) [3].

The workflow below summarizes the key stages of the experimental process for determining cyflumetofen

residues in apples.
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(Start Field Trial & Samplinga

Sample Preparation
(Homogenization of apple parts)

Analyte Extraction

UPC2-MS/MS Analysis

Data Processing & Validation

[Result: Residue Distribution Data]
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Interpretation and Significance

For researchers and scientists, the key takeaways are:

¢ Focus on the Peel: The high residue concentration in the apple peel is a critical finding for risk
assessment and developing processing strategies to reduce exposure.

¢ Enantioselective Considerations: Cyflumetofen is a chiral pesticide. The toxicities of its
enantiomers are different, with one study noting that (-)-cyflumetofen > rac-cyflumetofen > (+)-
cyflumetofen in terms of toxicity to target mites and human cells [1]. The analytical method used is
capable of separating these enantiomers for a more accurate risk evaluation.

¢ Dietary Risk: Studies indicate that when cyflumetofen is applied according to good agricultural
practices, the consumption of apples does not pose a significant health risk to the population [1] [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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